Cas no 39122-38-8 (NSC 185058)

• Product Name: NSC 185058
• CAS No: 39122-38-8
• MF: C₁₁H₉N₃S
• MW: 215.27426
• MDL: MFCD00448857
• CID: 924286
• PubChem ID: 750538
• Update Time: 2025-04-23

NSC 185058 Chemical and Physical Properties

Names and Identifiers

• N-(pyridin-2-yl)pyridine-2-carbothioamide
• N-pyridin-2-ylpyridine-2-carbothioamide
• 2-Pyridinecarbothioamide, N-2-pyridinyl-
• AC1LFAMJ
• CHEMBL112597
• N-(2-pyridyl)pyridine-2-thiocarboxamide
• N-2-Pyridylthiopicolinamid
• NSC185058
• Oprea1_465351
• Pyridin-2-thiocarbonsaeure-[2]pyridylamid
• pyridine-2-carbothioic acid pyridin-2-ylamide
• pyridine-2-carbothioic acid-[2]pyridylamide
• STK326403
• Thiopicolinsaeureamid-(2-pyridyl)
• NSC 185058
• SCHEMBL2894809
• MLS000756413
• BS-16731
• AKOS000361102
• DA-76295
• MFCD00448857
• EN300-214523
• Z1509144734
• MLS000104342
• 39122-38-8
• NSC-185058
• N-(2-pyridinyl)-2-pyridinecarbothioamide
• HMS2307I19
• BCP30689
• DTXSID80353743
• MLS000756413-02
• BDBM34545
• SMR000054277
• NSC 185058?
• CS-0089745
• D70755
• cid_750538
• N-(2-pyridyl)thiopicolinamide
• HY-125169
• NSC-185058; NSC 185058;2-Pyridinecarbothioamide, N-2-pyridinyl-
• EU-0046459
• NCGC00078440-02

• MDL： MFCD00448857
• Inchi： 1S/C11H9N3S/c15-11(9-5-1-3-7-12-9)14-10-6-2-4-8-13-10/h1-8H,(H,13,14,15)
• InChI Key： UGWOJXZJIZUKDP-UHFFFAOYSA-N
• SMILES： S=C(C1=CC=CC=N1)NC1=CC=CC=N1

Computed Properties

• Exact Mass: 215.05187
• Monoisotopic Mass: 215.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• PSA: 37.81
• LogP: 2.33720

Additional information on NSC 185058

N-(Pyridin-2-yl)Pyridine-2-Carbothioamide: A Comprehensive Overview

N-(Pyridin-2-yl)Pyridine-2-Carbothioamide, also known by its CAS number CAS No 39122-38-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with the molecular formula C₁₁H₉N₃S, belongs to the class of heterocyclic compounds and exhibits unique properties that make it a subject of extensive research. The structure of N-(Pyridin-2-yl)Pyridine-2-Carbothioamide consists of two pyridine rings connected through a thiourea group, which contributes to its versatile reactivity and potential applications.

Recent studies have highlighted the importance of CAS No 39122-38-8 in various chemical transformations. The compound's ability to act as a ligand in coordination chemistry has been explored in detail, particularly in the synthesis of metal complexes with applications in catalysis and sensing. Researchers have demonstrated that N-(Pyridin-2-yl)Pyridine-2-Carbothioamide can form stable complexes with transition metals such as copper, nickel, and cobalt, which exhibit enhanced catalytic activity in reactions like oxidation and hydrogenation.

In addition to its role in coordination chemistry, CAS No 39122-38-8 has shown promise in the field of materials science. The compound's ability to self-assemble into ordered structures has led to its investigation as a building block for supramolecular architectures. Recent findings suggest that N-(Pyridin-2-yl)Pyridine-2-Carbothioamide can form two-dimensional networks through π–π interactions and hydrogen bonding, which could be exploited for the development of new materials with tailored properties.

The synthesis of CAS No 39122-38-8 has also been a topic of interest among chemists. Traditional methods involve multi-step procedures that often require harsh conditions and expensive reagents. However, recent advancements have introduced more efficient synthetic routes, such as one-pot reactions and microwave-assisted synthesis, which significantly reduce the time and cost associated with producing this compound. These developments have made N-(Pyridin-2-yli)pyridine-thiocarbonyl amide more accessible for large-scale applications.

The application of CAS No 39122-38-8 extends beyond traditional chemical synthesis. Its unique electronic properties make it a candidate for use in optoelectronic devices. Researchers have explored its potential as an active layer material in organic photovoltaics (OPVs), where it has shown moderate efficiency under simulated solar irradiation. Furthermore, the compound's ability to emit light upon excitation has led to its investigation as a component in light-emitting diodes (LEDs), although further optimization is required to enhance its performance.

In terms of toxicity and environmental impact, studies on N-(Pyridin-yli)pyridine-thiocarbonyl amide have revealed that it exhibits low acute toxicity in standard assays. However, long-term exposure studies are still needed to fully assess its safety profile. From an environmental perspective, the compound's biodegradability has been evaluated under controlled conditions, with results indicating that it undergoes slow degradation under aerobic conditions.

The demand for compounds like CAS No 39122-sympathetic amide continues to grow as industries seek innovative solutions for energy storage, electronics, and catalysis. As research progresses, it is anticipated that new applications for this compound will emerge, further solidifying its position as an important molecule in modern chemistry.